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Abstract
Allyl alcohol (IUPAC name: prop-2-en-1-ol) is a versatile and highly reactive organic

compound with the formula CH₂=CHCH₂OH.[1][2] As the smallest allylic alcohol, it serves as a

crucial building block in the synthesis of a wide array of specialized chemicals, including

pharmaceuticals, resins, plasticizers, and flame-retardant materials.[1][2][3] Its dual

functionality, comprising a reactive hydroxyl group and a polymerizable double bond, makes it

an invaluable intermediate in organic synthesis.[4] This guide provides an in-depth overview of

the physical and chemical properties of allyl alcohol, detailed experimental protocols for its

key reactions, and a summary of its metabolic pathway and toxicological effects, tailored for

professionals in research and drug development.

Physical and Chemical Properties
Allyl alcohol is a colorless liquid characterized by a pungent, mustard-like odor at high

concentrations and an ethanol-like scent at lower concentrations.[2][5] It is miscible with water

and a variety of organic solvents.[1][3][6][7]

Physical Properties
A summary of the key physical properties of allyl alcohol is presented in Table 1.
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Property Value References

Molecular Formula C₃H₆O [8]

Molecular Weight 58.08 g/mol [1]

Appearance Colorless liquid [1][2][6]

Odor Pungent, mustard-like [1][2][6]

Density 0.854 g/cm³ at 20°C [1]

Melting Point -129 °C [1]

Boiling Point 97 °C

Flash Point 21 °C (closed cup) [1][9]

Solubility in Water Miscible [7]

Vapor Pressure 17 mmHg at 20°C [3]

Refractive Index (n²⁰/D) 1.412-1.413 [2][10]

Viscosity 1.486 mPa·s at 15°C [8]

Autoignition Temperature 378 °C [9]

Explosive Limits in Air 2.5% - 18.0% [1][9]

Chemical Properties
Allyl alcohol's chemical reactivity is dictated by the presence of both a hydroxyl group and a

carbon-carbon double bond. It undergoes reactions typical of both alcohols and alkenes.

Oxidation: Allyl alcohol can be oxidized to acrolein or acrylic acid.[11] The oxidation of

primary allylic alcohols with reagents like manganese(IV) oxide can selectively yield

aldehydes.[12]

Esterification: It reacts with carboxylic acids to form allyl esters, a reaction often catalyzed by

acids.[10]
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Epoxidation: The double bond can be epoxidized to form glycidol, a key intermediate in the

synthesis of glycerol and other compounds.[12][13]

Polymerization: Allyl alcohol can undergo polymerization, although its reactivity in free-

radical polymerization is lower than that of many vinyl monomers.[4][14] This can be initiated

by strong oxidizers or radiation.[6][7] Upon prolonged storage, it can polymerize to form a

thick syrup.[15]

Reaction with Hydrohalic Acids: Like other alcohols, it reacts with hydrohalic acids (HX) to

form the corresponding allyl halides. The reactivity order is HI > HBr > HCl.[11][16]

Experimental Protocols
Detailed methodologies for key laboratory reactions involving allyl alcohol are provided below.

Esterification: Synthesis of an Allyl Ester
This protocol describes a general procedure for the palladium-catalyzed allylic C-H

esterification of a terminal olefin with a carboxylic acid.

Materials:

Allyl alcohol

Carboxylic acid (e.g., 4-nitrobenzoic acid)

Pd(OAc)₂

Sulfoxide-oxazoline (sox) ligand

Benzoquinone

Ag₂CO₃

Solvent (e.g., Dichloromethane)

Procedure:
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To a reaction vessel, add the terminal alkene, 1.5 equivalents of the carboxylic acid, the

palladium catalyst, the sox ligand, and benzoquinone as an oxidant.

Add Ag₂CO₃ as an additive.

Dissolve the components in a suitable solvent under an inert atmosphere.

Stir the reaction mixture at room temperature until the reaction is complete, monitoring by

TLC or GC.

Upon completion, quench the reaction and purify the product using column chromatography.

Epoxidation: Synthesis of Glycidol
This protocol outlines the epoxidation of allyl alcohol using hydrogen peroxide over a titanium

silicalite (TS-1) catalyst.

Materials:

Allyl alcohol (AA)

30% Hydrogen peroxide (H₂O₂)

TS-1 catalyst

Methanol (solvent)

Procedure:

The reaction is carried out at atmospheric pressure in a glass reactor.

Combine allyl alcohol, methanol, and the TS-1 catalyst in the reactor.

Maintain the desired temperature (e.g., 20-60 °C) and stir the mixture.[17]

Add hydrogen peroxide dropwise to the reaction mixture. The molar ratio of AA to H₂O₂ can

be varied (e.g., 1:1 to 5:1).[17]
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Monitor the reaction progress over time (e.g., 5-300 minutes) by analyzing samples for

substrate conversion and product selectivity using gas chromatography.[17]

Upon completion, separate the catalyst by filtration. The product, glycidol, can be purified

from the reaction mixture by distillation.

Polymerization: Free-Radical Polymerization
This protocol describes the free-radical polymerization of allyl alcohol, which often results in

low molecular weight polymers.

Materials:

Allyl alcohol

Free-radical initiator (e.g., di-tert-butylperoxide)

Procedure:

Charge a reactor with allyl alcohol.

Heat the reactor to the desired temperature (e.g., 150 °C).[18]

Gradually add the free-radical initiator to the reaction mixture over a period of time (e.g., 2.5

hours).[18]

Continue heating for an additional period after the initiator addition is complete.[18]

Remove unreacted monomer by vacuum stripping to isolate the poly(allyl alcohol).[18]

Signaling Pathways and Metabolism
Allyl alcohol is metabolized in the liver by alcohol dehydrogenase to the highly toxic,

unsaturated aldehyde, acrolein.[19] Acrolein is a potent electrophile that can react with cellular

nucleophiles, leading to a variety of toxic effects.

Metabolic Pathway of Allyl Alcohol
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The metabolic conversion of allyl alcohol to acrolein is a critical step in its toxicity. Acrolein can

then be detoxified through several pathways, primarily by conjugation with glutathione (GSH).

Allyl Alcohol
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GlyceraldehydeEpoxidation

Acrylic AcidOxidation
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Glutathione-S-transferase
 or non-enzymatic
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Caption: Metabolic pathway of allyl alcohol to acrolein and subsequent detoxification routes.

Acrolein-Induced Signaling Pathways
Acrolein has been shown to modulate several key signaling pathways, contributing to its

cellular toxicity.

Acrolein can have complex and often conflicting effects on the NF-κB pathway, which is crucial

for inflammatory responses. Its impact appears to be dependent on cell type and exposure

conditions.
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Caption: Simplified overview of the NF-κB signaling pathway and the potential influence of

acrolein.

Acrolein can induce apoptosis (programmed cell death) through the activation of the p53 tumor

suppressor protein, leading to the upregulation of pro-apoptotic factors.[3]
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Caption: Acrolein-induced p53-mediated apoptotic pathway.

Acrolein can activate the Nrf2-mediated antioxidant response by modifying cysteine residues in

Keap1, a negative regulator of Nrf2.[2]
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Caption: Activation of the Keap1-Nrf2 antioxidant response pathway by acrolein.

Acrolein can activate Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are

involved in various cellular processes, including stress responses.[2]
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Caption: Acrolein-induced activation of the MAPK signaling pathway.

Safety, Handling, and Disposal
Allyl alcohol is highly toxic and flammable.[1][2] It is fatal if it comes into contact with the skin

and is toxic if swallowed or inhaled.[20] It causes severe skin and eye irritation and may cause

respiratory irritation.[20]
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Safe Handling
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[15]

Personal Protective Equipment (PPE): Wear appropriate protective gloves (butyl rubber is

recommended), safety goggles, and a lab coat.[13] A vapor respirator should be used if

ventilation is inadequate.[15]

Handling Precautions: Avoid contact with skin, eyes, and clothing.[21] Do not breathe vapors.

[15] Keep away from heat, sparks, and open flames.[8] Ground all equipment containing the

material.[15]

Emergency Procedures
Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do. Seek immediate medical attention.[15][20]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give water to drink. Seek

immediate medical attention.[15]

Spills: Evacuate the area. Eliminate all ignition sources. Absorb the spill with an inert material

(e.g., sand, earth) and place it in a sealed container for disposal.[8]

Storage
Store in a cool, dry, well-ventilated, flammable-liquid storage area away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[21][22] Keep

containers tightly closed.

Disposal
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Dispose of waste allyl alcohol and contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[8] Do not pour down the drain.[21] One method of

disposal is to dilute with a flammable solvent and burn in a chemical incinerator.[13]

Applications in Drug Development and Research
Allyl alcohol is a precursor to many important compounds in the pharmaceutical industry.[2]

[21] Its primary use is in the synthesis of glycerol, glycidol, and various allyl esters and ethers

which serve as intermediates in the production of a wide range of pharmaceuticals.[12][23] For

example, glycidol is a key building block for the synthesis of beta-blockers and other drugs. The

reactivity of the allyl group also allows for its incorporation into more complex molecules

through various synthetic transformations.

Conclusion
Allyl alcohol is a chemical of significant industrial and research importance. Its unique

combination of a hydroxyl group and a double bond provides a gateway to a vast array of

chemical transformations, making it an indispensable tool for synthetic chemists. However, its

high toxicity and flammability necessitate strict adherence to safety protocols in the laboratory.

A thorough understanding of its physical and chemical properties, as well as its reactivity and

safe handling procedures, is paramount for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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